Cas no 90585-32-3 (1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene)

1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene is a brominated aromatic compound featuring a dibromoethene moiety attached to a 2-methoxyphenyl group. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of more complex molecules. The presence of two bromine atoms on the ethene group enhances its reactivity, making it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The methoxy substituent on the phenyl ring can influence electronic properties, facilitating selective functionalization. Its stability under standard conditions and well-defined reactivity profile make it valuable for research in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions to prevent degradation.

1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene structure

90585-32-3 structure

Product Name:1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene

CAS No:90585-32-3

MF:C₁₃H₁₆O₂

MW:204.264944076538

CID:1951226

PubChem ID:73010805

Update Time:2025-07-02

1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene Chemical and Physical Properties

Names and Identifiers

- 1-(2-methoxyphenyl)-1-hexyn-3-ol
- 1-(2,2-Dibromovinyl)-2-methoxybenzene
- 1,1-dibromo-2-(4-trifluoromethylphenyl)ethene
- 2-(o-methoxyphenyl)-1,1-dibromoethene
- 1-(2,2-dibromovinyl)-4-trifluoromethylbenzene
- 2,2-dibromo-1-(2-methoxyphenyl)ethene
- 1,1-dibromo-2-(2-methoxyphenyl)ethene
- 1-(2-anisyl)-2,2-dibromoethylene
- 1,1-Dibromo-2-(o-methoxyphenyl)ethene
- 1,1-dibromo-2-(4-trifluoromethylphenyl)ethane
- 1-(2,2-dibromovinyl)-4-(trifluoromethyl)benzene
- ACMC-20mu28
- Benzene, 1-(2,2-dibromoethenyl)-4-(trifluoromethyl)-
- 1-(2,2-dibromovinyl)-4-(triuoromethyl)benzene
- CTK0C0985
- AGN-PC-00PJXD
- Benzene,1-(2,2-dibromoethenyl)-4-(trifluoromethyl)
- 1-(2-METHOXYPHENYL)HEX-1-YN-3-OL
- 90585-32-3
- 1-Hexyn-3-ol,1-(2-Methoxyphenyl)-
- 1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene
- Inchi： 1S/C13H16O2/c1-3-6-12(14)10-9-11-7-4-5-8-13(11)15-2/h4-5,7-8,12,14H,3,6H2,1-2H3
- InChI Key： DZCMHFQWBKKIIK-UHFFFAOYSA-N
- SMILES： OC(C#CC1C=CC=CC=1OC)CCC

Computed Properties

Exact Mass: 204.11500
Monoisotopic Mass: 204.115029749Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.779±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 303.2±27.0 ºC (760 Torr),
Flash Point: 121.9±22.2 ºC,
Solubility: Very slightly soluble (0.18 g/l) (25 º C),
PSA: 29.46000
LogP: 2.20770

1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D178525-500mg	1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene	90585-32-3	500mg	$ 350.00	2022-06-05
TRC	D178525-1000mg	1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene	90585-32-3	1g	$ 575.00	2022-06-05
TRC	D178525-2500mg	1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene	90585-32-3	2500mg	$ 1145.00	2022-06-05